Cas no 737000-82-7 ((R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE)

(R)-(-)-1-(4-Fluorophenyl)ethyl isothiocyanate is a chiral isothiocyanate derivative featuring a fluorinated aromatic group. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and pharmaceutical research, particularly in the development of bioactive compounds and chiral auxiliaries. The presence of the 4-fluorophenyl group enhances its reactivity and selectivity in nucleophilic addition reactions, while the isothiocyanate moiety allows for versatile functionalization, such as thiourea formation. This compound is commonly employed in medicinal chemistry for designing enzyme inhibitors and receptor-targeting molecules due to its structural rigidity and electronic properties. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use under controlled conditions, it requires handling in an inert atmosphere to prevent degradation.
(R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE structure
737000-82-7 structure
Product Name:(R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE
CAS No:737000-82-7
MF:C9H8FNS
MW:181.229924201965
CID:891449
PubChem ID:7016321
Update Time:2025-10-24

(R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

    • (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE
    • AKOS025295672
    • DTXSID90426816
    • 1-FLUORO-4-[(1R)-1-ISOTHIOCYANATOETHYL]BENZENE
    • 737000-82-7
    • DB-223320
    • MDL: MFCD04039329
    • Inchi: 1S/C9H8FNS/c1-7(11-6-12)8-2-4-9(10)5-3-8/h2-5,7H,1H3/t7-/m1/s1
    • InChI Key: JXMBAXGHCKMDES-SSDOTTSWSA-N
    • SMILES: S=C=N[C@H](C)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 181.03614860g/mol
  • Monoisotopic Mass: 181.03614860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 1,163 g/cm3
  • Boiling Point: 109-110℃/0.6mm
  • Refractive Index: 1.5605
  • Sensitiveness: Moisture Sensitive

(R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE Security Information

  • Hazardous Material transportation number:2810
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: 26-36/37/39
  • HazardClass:6.1
  • PackingGroup:III

(R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19977-1g
(R)-(-)-1-(4-Fluorophenyl)ethyl isothiocyanate, 97%
737000-82-7 97%
1g
¥2218.00 2023-02-25

Additional information on (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE

(R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE (CAS No. 737000-82-7)

(R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE (CAS No. 737000-82-7) is a chiral isothiocyanate compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and biological research. This compound is characterized by its unique stereochemistry and the presence of a fluorine atom, which imparts specific chemical and biological properties that make it a valuable tool in various scientific investigations.

The (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE molecule consists of an isothiocyanate functional group (-N=C=S) attached to a chiral carbon center, which is substituted with a 4-fluorophenyl group. The presence of the fluorine atom at the para position of the phenyl ring significantly influences the compound's electronic and steric properties, making it an interesting candidate for drug discovery and development.

Recent studies have highlighted the potential of (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The mechanism of action involves the inhibition of key enzymes involved in inflammation and cancer progression, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE has been investigated for its ability to modulate protein-protein interactions. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively bind to specific protein targets, thereby disrupting crucial signaling pathways involved in disease processes. This selective binding property makes it a promising lead compound for the development of targeted therapies.

The synthesis of (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE can be achieved through various synthetic routes, with one common method involving the reaction of (R)-(-)-1-(4-fluorophenyl)ethylamine with thiophosgene. The chiral resolution of the starting amine can be accomplished using chiral chromatography or enzymatic methods, ensuring high enantiomeric purity. The resulting isothiocyanate can then be further functionalized or used directly in biological assays.

In terms of safety and handling, (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE should be stored under dry conditions and protected from light to maintain its stability. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation, as isothiocyanates can be irritants.

The potential applications of (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in the synthesis of advanced polymers and coatings due to its reactivity with various functional groups. Additionally, it has been investigated for its role in agricultural chemistry, where it may serve as a bioactive agent for crop protection.

Overall, (R)-(-)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE (CAS No. 737000-82-7) represents a versatile and promising compound with a wide range of potential applications in both research and industry. Its unique chemical structure and biological activities make it an important molecule for further investigation and development in various scientific fields.

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